Epithelial V-ATPase Inhibition vs. Concanamycin A
In a direct head-to-head comparison of short-circuit current (I_sc) inhibition in the outer mantle epithelium of the freshwater bivalve Anodonta cygnea, bafilomycin A1 demonstrated significantly greater functional potency than concanamycin A [1]. Bafilomycin A1 inhibited the electrogenic proton pump with an IC₅₀ of 0.17 µM, whereas concanamycin A required an IC₅₀ of 0.7 µM, yielding a 4.1-fold potency advantage for bafilomycin A1 in this functional assay [1].
| Evidence Dimension | V-ATPase functional inhibition in intact epithelial tissue |
|---|---|
| Target Compound Data | IC₅₀ = 0.17 µM |
| Comparator Or Baseline | Concanamycin A: IC₅₀ = 0.7 µM |
| Quantified Difference | Bafilomycin A1 is 4.1-fold more potent |
| Conditions | Short-circuit current assay in outer mantle epithelium of Anodonta cygnea at 27 °C; maximum inhibition doses: 0.5 µM (BafA1) vs. 5 µM (ConA) |
Why This Matters
Establishes that bafilomycin A1 is the preferred V-ATPase inhibitor when studying proton-pump-driven electrogenic ion transport in intact epithelia, as concanamycin A requires 4.1-fold higher concentrations to achieve equivalent functional blockade.
- [1] Oliveira PF, Lopes IA, Barrias C, Rebelo da Costa AM. H⁺-ATPase of crude homogenate of the outer mantle epithelium of Anodonta cygnea. Comp Biochem Physiol A Mol Integr Physiol. 2004;139(4):425-432. doi:10.1016/j.cbpb.2004.07.004. PMID: 15596387. View Source
